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Compound of Interest

Compound Name: Acetyl hexapeptide-1

CAS No.: 448744-47-6

Cat. No.: B15598316

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Acetyl Hexapeptide-1 is a synthetic, biomimetic peptide that has garnered significant interest

in dermatological and cosmetic research. Primarily known as an alpha-melanocyte-stimulating

hormone (α-MSH) analogue, its principal mechanism involves agonism of the melanocortin 1

receptor (MC1R), a key regulator of pigmentation and inflammatory pathways. This technical

guide consolidates the current understanding of Acetyl Hexapeptide-1, detailing its primary

amino acid sequence, physicochemical properties, and multifaceted mechanisms of action. It

presents available quantitative data from key experiments, provides detailed experimental

protocols for assessing its efficacy, and visualizes complex biological pathways and workflows

to facilitate comprehension and future research.
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Acetyl Hexapeptide-1 is a six-amino-acid peptide chain. For enhanced stability and

bioavailability, it is acetylated at its N-terminus and amidated at its C-terminus.

Primary Amino Acid Sequence
The definitive primary sequence of Acetyl Hexapeptide-1 is established as:

Three-Letter Code: Ac-Nle-Ala-His-D-Phe-Arg-Trp-NH₂[1]

One-Letter Code: Ac-XAH(dF)RW-NH₂ (Note: X represents Norleucine; dF represents D-

Phenylalanine)

A variant sequence (Ac-Ala-Arg-His-Leu-Leu-Phe-Trp-NH₂) has been cited in some literature,

though the Norleucine-containing structure is the most widely recognized and commercially

available form.

Physicochemical Data
The fundamental properties of Acetyl Hexapeptide-1 are summarized in the table below.

Property Value Reference(s)

Molecular Formula C₄₃H₅₉N₁₃O₇ [2][3][4]

Molecular Weight 870.01 g/mol [3][4][5]

Appearance White Powder [2]

Solubility Water Soluble [6]

Common Trade Name Melitane® [1][2][4][7]

Core Mechanisms of Action
Acetyl Hexapeptide-1 exhibits at least two distinct, well-documented mechanisms of action

that contribute to its biological effects on the skin.

Primary Mechanism: MC1R Agonism and Melanogenesis
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The principal pathway involves its function as a biomimetic of α-MSH. Acetyl Hexapeptide-1
binds to and activates the Melanocortin 1 Receptor (MC1R) on melanocytes.[1][8][9][10] This

binding initiates a G-protein coupled signaling cascade, leading to an increase in intracellular

cyclic adenosine monophosphate (cAMP). Elevated cAMP levels activate Protein Kinase A

(PKA), which in turn phosphorylates the CREB transcription factor. Activated CREB

upregulates the expression of Microphthalmia-associated Transcription Factor (MITF), the

master regulator of melanocyte gene expression. MITF subsequently promotes the

transcription of key melanogenic enzymes, including tyrosinase (TYR), TYRP1, and TYRP2,

ultimately leading to the synthesis of melanin.

This cascade not only increases melanin production but also promotes its transfer to

surrounding keratinocytes, enhances the skin's natural photoprotection, and helps repair UV-

induced DNA damage.[1][4][8][9]
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Figure 1: MC1R Signaling Pathway Activation by Acetyl Hexapeptide-1.

Secondary Mechanism: E-Cadherin Modulation
A secondary mechanism of action has been identified relating to tissue rejuvenation and wound

healing. Acetyl Hexapeptide-1 has been shown to significantly upregulate the expression of

the CDH1 gene, which encodes for E-cadherin.[11] E-cadherin is a critical protein for cell-cell

adhesion in epithelial tissues, playing a vital role in maintaining tissue structure, integrity, and
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facilitating wound repair processes. By enhancing its expression, the peptide may contribute to

improved skin barrier function and regenerative capabilities.
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Figure 2: Postulated Pathway for E-Cadherin Upregulation.

Experimental Data and Protocols
This section details the quantitative results from key studies and provides comprehensive,

representative protocols for evaluating the efficacy of Acetyl Hexapeptide-1.
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Efficacy in Pigmentation Disorders: Vitiligo Study
A clinical study evaluated a cream formulation for the treatment of generalized, stable vitiligo in

41 patients. While this was a combination therapy, the results indicate a positive effect on

repigmentation.

Quantitative Clinical Outcome (6-Month Treatment)

Response Category Percentage of Patients (n=41)

Excellent Repigmentation 19.51%

Good Repigmentation 46.34%

Moderate Repigmentation 24.39%

Unsatisfactory Repigmentation 9.75%

Data from a formulation containing 2% Acetyl hexapeptide-1, 0.1% Mometasone furoate, and

1% Dihydroxyacetone.[12]

Experimental Protocol: Clinical Evaluation of a Topical Cream for Vitiligo

Subject Recruitment: 41 patients with diagnosed generalized stable vitiligo were enrolled.

Key exclusion criteria included pregnancy, lactation, and use of other vitiligo treatments

within the preceding month.

Formulation: A topical cream was prepared containing 2% Acetyl hexapeptide-1, 0.1%

Mometasone furoate, and 1% Dihydroxyacetone in a suitable cream vehicle.[12]

Treatment Regimen: Patients were instructed to apply the cream once daily to vitiligo

lesions.

Evaluation: Dermatological evaluations were conducted at baseline, 6 months, and 14

months. The primary endpoint was the percentage of repigmentation, assessed by trained

dermatologists.

Response Classification: Repigmentation was graded as excellent (>75%), good (51-75%),

moderate (26-50%), or unsatisfactory (0-25%).
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Figure 3: Workflow for the Clinical Evaluation of a Vitiligo Treatment Cream.

Efficacy in Gene Regulation: CDH1 Expression
An in vitro study using human hepatocyte (HepG2) cells demonstrated the peptide's ability to

modulate gene expression related to cell adhesion.

Quantitative Gene Expression Analysis
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Gene Target Treatment Result p-value

CDH1
0.6 mg/mL Ac-
ARHLFW-NH₂

Significant
Increase in
Expression

0.003965

Data from qPCR analysis in HepG2 cells, normalized to β-actin.[11]

Experimental Protocol: qPCR Analysis of CDH1 Gene Expression

Cell Culture: Human hepatocytes (HepG2) were cultured in standard medium (e.g., DMEM

with 10% FBS) until reaching 80% confluency.

Peptide Treatment: Cells were treated with a 0.6 mg/mL solution of synthesized Acetyl
hexapeptide-1 for time points ranging from 24 to 96 hours. Untreated cells served as a

negative control.[11]

RNA Extraction: Total RNA was extracted from both treated and untreated cells using a

commercial kit (e.g., TRIzol reagent) following the manufacturer's protocol. RNA quality and

quantity were assessed via spectrophotometry.

cDNA Synthesis: First-strand complementary DNA (cDNA) was synthesized from the

extracted RNA using a reverse transcription kit.

Quantitative PCR (qPCR): qPCR was performed using a thermal cycler. The reaction mixture

contained cDNA template, forward and reverse primers for the CDH1 gene and a

housekeeping gene (e.g., β-actin), and a SYBR Green master mix.

Data Analysis: The relative expression of the CDH1 gene was calculated using the ΔΔCt

method, normalizing the expression to the β-actin reference gene. Statistical significance

was determined using a t-test.
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Figure 4: Experimental Workflow for qPCR Gene Expression Analysis.

Anti-Inflammatory and Photoprotective Effects
Acetyl Hexapeptide-1 is documented to reduce UV-induced erythema and limit the expression

of pro-inflammatory mediators such as IL-1, IL-8, and PGE₂.[1] While specific quantitative data

from peer-reviewed literature is sparse, the following protocol outlines a standard method for

assessing these effects.

Representative Protocol: In Vitro Cytokine Inhibition Assay

Cell Culture: Culture human epidermal keratinocytes (HEK) or a macrophage cell line (e.g.,

RAW 264.7) in appropriate media.

Pre-treatment: Incubate cells with varying concentrations of Acetyl Hexapeptide-1 (e.g., 0.1

µM to 100 µM) for 1-2 hours.
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Inflammatory Challenge: Induce an inflammatory response by adding Lipopolysaccharide

(LPS) (for macrophages) or exposing keratinocytes to UVB radiation. A control group without

the inflammatory stimulus should be included.

Incubation: Incubate the cells for a predetermined period (e.g., 6-24 hours) to allow for

cytokine production and secretion.

Supernatant Collection: Centrifuge the culture plates and collect the supernatant.

Cytokine Quantification: Measure the concentration of target cytokines (e.g., TNF-α, IL-6, IL-

8) in the supernatant using a commercial Enzyme-Linked Immunosorbent Assay (ELISA) kit,

following the manufacturer's instructions.

Data Analysis: Calculate the percentage inhibition of cytokine release for each peptide

concentration relative to the challenged, untreated control.
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Figure 5: Workflow for Assessing In Vitro Anti-Inflammatory Activity.

Conclusion
Acetyl Hexapeptide-1 is a well-defined synthetic peptide with a primary, robust mechanism of

action centered on MC1R agonism. This activity translates into demonstrable effects on

melanogenesis, which are leveraged for treating pigmentation disorders and for

photoprotective purposes. Furthermore, emerging research into its effects on cell adhesion

molecules like E-cadherin suggests a broader potential in tissue repair and anti-aging

applications. The provided protocols offer a foundational framework for researchers to

quantitatively assess these biological activities and further elucidate the therapeutic potential of
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this versatile hexapeptide. Future investigations should focus on generating more precise

quantitative data, such as receptor binding affinities and dose-response effects on cytokine

inhibition, to fully characterize its pharmacological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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